Angelicin
Angelicin
Angelicin, also known as isopsoralen or bakuchicin, belongs to the class of organic compounds known as angular furanocoumarins. These are furanocoumarins, with a structure characterized by a furan ring angularly fused to a coumarin. Angelicin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, angelicin is primarily located in the cytoplasm. Outside of the human body, angelicin can be found in a number of food items such as fats and oils, root vegetables, herbs and spices, and parsnip. This makes angelicin a potential biomarker for the consumption of these food products. Angelicin is a potentially toxic compound.
Angelicin is a furanocoumarin.
Angelicin is a furanocoumarin.
Brand Name:
Vulcanchem
CAS No.:
523-50-2
VCID:
VC0190584
InChI:
InChI=1S/C11H6O3/c12-10-4-2-7-1-3-9-8(5-6-13-9)11(7)14-10/h1-6H
SMILES:
Molecular Formula:
C11H6O3
Molecular Weight:
186.16 g/mol
Angelicin
CAS No.: 523-50-2
Natural Products
VCID: VC0190584
Molecular Formula: C11H6O3
Molecular Weight: 186.16 g/mol
CAS No. | 523-50-2 |
---|---|
Product Name | Angelicin |
Molecular Formula | C11H6O3 |
Molecular Weight | 186.16 g/mol |
IUPAC Name | furo[2,3-h]chromen-2-one |
Standard InChI | InChI=1S/C11H6O3/c12-10-4-2-7-1-3-9-8(5-6-13-9)11(7)14-10/h1-6H |
Standard InChIKey | XDROKJSWHURZGO-UHFFFAOYSA-N |
Canonical SMILES | C1=CC2=C(C=CO2)C3=C1C=CC(=O)O3 |
Colorform | White crystalline solid |
Melting Point | 140 °C 138-139.5°C |
Physical Description | Solid |
Description | Angelicin, also known as isopsoralen or bakuchicin, belongs to the class of organic compounds known as angular furanocoumarins. These are furanocoumarins, with a structure characterized by a furan ring angularly fused to a coumarin. Angelicin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, angelicin is primarily located in the cytoplasm. Outside of the human body, angelicin can be found in a number of food items such as fats and oils, root vegetables, herbs and spices, and parsnip. This makes angelicin a potential biomarker for the consumption of these food products. Angelicin is a potentially toxic compound. Angelicin is a furanocoumarin. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | In water, 20 mg/L Very slightly soluble in water (20 mg/L) Soluble in methanol and ethanol |
Synonyms | Furo[2,3-h]chromen-2-one; 2-Oxo-(2H)-furo(2,3-H)-1-benzopyran; Isopsoralen |
Vapor Pressure | 9.7X10-6 mm Hg at 25 °C (est) |
Reference | Sardari, S., et al., Pharm. Pharmacol. Commun., 6, 455 (2000) |
PubChem Compound | 10658 |
Last Modified | Nov 11 2021 |
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